Cas no 42021-12-5 (Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride)

• Product Name: Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride
• CAS No: 42021-12-5
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD00728409
• CID: 3149915
• PubChem ID: 2948437
• Update Time: 2025-10-28

Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• <br>2,3,4,9-Tetrahydro-1H-beta-carboline-3-carboxylic acid methyl ester; hydroc hloride
• Methyl 2,3,4,9-tetrahydro-1h-pyrido[3,4-b]indole-3-carboxylate hydrochloride
• SCHEMBL17500204
• 77871-88-6
• CS-0291324
• QEA52439
• Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride
• METHYL1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLATEHYDROCHLORIDE
• ST070208
• methyl (3S)-1H,2H,3H,4H,9H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride
• methyl 2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate;hydrochloride
• 42021-12-5
• AKOS015959011
• EN300-297133
• NSC-147965
• DTXSID40387948
• Methyl (S)-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole-3-carboxylate hydrochloride
• NSC147965
• METHYL 1H,2H,3H,4H,9H-PYRIDO[3,4-B]INDOLE-3-CARBOXYLATE HYDROCHLORIDE
• L-1,2,3,4-Tetrahydronorharman-3-carboxylic acid methyl ester hydrochloride

• MDL： MFCD00728409
• Inchi： 1S/C13H14N2O2.ClH/c1-17-13(16)11-6-9-8-4-2-3-5-10(8)15-12(9)7-14-11;/h2-5,11,14-15H,6-7H2,1H3;1H
• InChI Key： JQYBNWMURCUTIC-UHFFFAOYSA-N
• SMILES： C(C1NCC2NC3C=CC=CC=3C=2C1)(=O)OC.Cl

Computed Properties

• Exact Mass: 266.0822054Da
• Monoisotopic Mass: 266.0822054Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 308
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.1Ų

Experimental Properties

• Color/Form: NA
• Flash Point: 205.3±30.4 °C

Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride

Methyl 2,3,4,9-Tetrahydro-1H-Beta-Carbolin-3-Carboxylate Hydrochloride: A Comprehensive Overview

Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride (CAS No. 42021-12-5) is a bioactive compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound belongs to the class of beta-carbolines, which are known for their diverse biological activities. The molecule is characterized by its tetrahydro-beta-carboline skeleton, which contributes to its unique pharmacological properties. Recent studies have highlighted its potential applications in drug development, particularly in the areas of neuroprotection and anti-inflammatory therapy.

The synthesis of Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride involves a series of intricate organic reactions. Researchers have optimized synthetic pathways to enhance the yield and purity of this compound. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated a novel approach using microwave-assisted synthesis to streamline the production process. This advancement not only improves scalability but also ensures consistent quality for downstream applications.

One of the most promising aspects of this compound is its neuroprotective potential. Experimental data from preclinical studies indicate that Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride exhibits significant antioxidant activity and can mitigate oxidative stress-induced neuronal damage. A recent study conducted at the University of California revealed that this compound effectively reduces glutamate-induced excitotoxicity in vitro, suggesting its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its neuroprotective effects, this compound has shown remarkable anti-inflammatory properties. Research published in *Nature Communications* demonstrated that Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated macrophages. These findings underscore its potential as an anti-inflammatory agent for treating conditions like arthritis and inflammatory bowel disease.

The pharmacokinetic profile of Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride has also been extensively studied. Preclinical studies indicate that this compound exhibits favorable absorption and bioavailability when administered orally. Furthermore, its metabolism and excretion pathways have been characterized using advanced analytical techniques such as LC-MS/MS. These studies provide critical insights into optimizing dosage regimens for clinical applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride to various therapeutic targets. Molecular docking studies reveal that this compound interacts with key proteins involved in inflammation and oxidative stress pathways. These computational models are being validated through experimental assays to further elucidate its mechanism of action.

In conclusion, Methyl 2,3,4,9-tetrahydro-1H-beta-carboline-3-carboxylate hydrochloride (CAS No. 42021-12-5) represents a compelling candidate for drug development due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new insights into its therapeutic potential across multiple disease states. As advancements in synthetic chemistry and pharmacology unfold, this compound is poised to play a pivotal role in the development of innovative therapeutics.